
Zeolitic Imidazolate Framework-67 (ZIF-67): A
Technical Guide to Novel Applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: ACS-67

Cat. No.: B605159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Zeolitic Imidazolate Frameworks (ZIFs), a subclass of metal-organic frameworks (MOFs), have

garnered significant attention due to their unique properties, including high porosity, exceptional

thermal and chemical stability, and tunable structures. Among them, ZIF-67, composed of

cobalt ions and 2-methylimidazole linkers, has emerged as a versatile platform for a myriad of

novel applications. This technical guide provides an in-depth exploration of the burgeoning

applications of ZIF-67, with a focus on environmental remediation, advanced drug delivery, and

innovative biosensing. This document details the performance metrics of ZIF-67 in these areas,

provides comprehensive experimental protocols for its synthesis and application, and visualizes

key mechanistic pathways and workflows.

Introduction to ZIF-67
ZIF-67 is a metal-organic framework characterized by a sodalite-type zeolite topology. Its

structure consists of cobalt(II) ions tetrahedrally coordinated to the nitrogen atoms of 2-

methylimidazole linkers. This arrangement results in a robust and porous architecture with a

high surface area, typically around 1500-1750 m²/g, and uniform micropores.[1][2] These

intrinsic properties, coupled with the catalytic activity of the cobalt centers, make ZIF-67 a

highly promising material for a wide range of applications.
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Novel Applications of ZIF-67
The unique physicochemical properties of ZIF-67 have enabled its use in several cutting-edge

applications. This section will delve into three key areas: environmental remediation, drug

delivery, and biosensing.

Environmental Remediation
ZIF-67 has demonstrated exceptional capabilities in both the adsorption and catalytic

degradation of environmental pollutants. Its high surface area and tunable pore structure allow

for the efficient capture of various contaminants from water.

ZIF-67 exhibits a remarkable adsorption capacity for a variety of organic dyes and heavy metal

ions.[3][4] The primary mechanisms of adsorption include π-π stacking interactions between

the pollutant molecules and the imidazole rings of ZIF-67, as well as coordination between the

pollutants and the cobalt centers.[3]

The cobalt centers in ZIF-67 can act as catalytic sites for advanced oxidation processes

(AOPs), facilitating the degradation of organic pollutants. When irradiated with light, ZIF-67 can

generate reactive oxygen species (ROS) that break down complex organic molecules into

simpler, less harmful substances.[5]

Drug Delivery
The high porosity and biocompatibility of ZIF-67 make it an excellent candidate for drug

delivery systems. Its pH-sensitive nature allows for the controlled release of therapeutic agents

in specific microenvironments, such as cancerous tumors.

ZIF-67 is stable under physiological pH but readily decomposes in acidic environments. This

property is exploited for targeted drug delivery to tumor sites, which are typically more acidic

than healthy tissues. The degradation of the ZIF-67 framework triggers the release of the

encapsulated drug.

ZIF-67 and its composites can be engineered to have strong near-infrared (NIR) absorbance,

making them effective agents for photothermal therapy.[6] Upon NIR irradiation, these materials

generate localized heat, leading to the thermal ablation of cancer cells. The photothermal

conversion efficiency of ZIF-67-based nanoparticles can be as high as 36%.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pubmed.ncbi.nlm.nih.gov/25697373/
https://pubs.aip.org/aip/adv/article/11/9/095304/661477/Ultra-high-adsorption-behavior-of-zeolitic
https://pubmed.ncbi.nlm.nih.gov/25697373/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10753725/
https://pubs.acs.org/doi/abs/10.1021/acsbiomaterials.1c01124
https://pubs.acs.org/doi/abs/10.1021/acsbiomaterials.1c01124
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605159?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Biosensing
ZIF-67 exhibits intrinsic peroxidase-like activity, which can be harnessed for the development of

highly sensitive and selective biosensors.[7] This catalytic activity stems from the cobalt ions

within the framework, which can catalyze the oxidation of various substrates in the presence of

hydrogen peroxide.

Quantitative Performance Data
The following tables summarize the quantitative performance of ZIF-67 in its various

applications.

Table 1: Adsorption Capacities of ZIF-67 for Various Pollutants

Pollutant
Adsorption Capacity
(mg/g)

Reference

Malachite Green 2430 [3]

Brilliant Green 1989 [4]

Indigo Carmine 370 [8]

Methyl Orange 39.02 [8]

Oxytetracycline 94.82 [8]

Tetracycline 1685.26 (rGO@ZIF-67@CS) [8]

Lead (Pb²⁺) 526.3 (Ti₃C₂Tₓ/ZIF-67) [8]

Chromium (Cr⁶⁺) 56.4 (ZIF-67/BOPOM) [8]

Table 2: Catalytic and Photocatalytic Performance of ZIF-67
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Application Pollutant
Removal/Degr
adation
Efficiency

Conditions Reference

Photocatalysis Methylene Blue 68%

0.5 g/L catalyst,

15 ppm dye, 2

hours

[2]

Photocatalysis

(Zn/Co-ZIF)
Methylene Blue 79% - [2]

Peroxymonosulfa

te Activation
Rhodamine B -

Effective

degradation
[9]

Photocatalysis

(Co-N/C from

ZIF-67)

Rhodamine B 97.6% 40 minutes [10]

Table 3: Performance of ZIF-67-Based Biosensors

Analyte
Limit of Detection
(LOD)

Linear Range Reference

Hydrogen Peroxide - 10⁻⁴ - 9.96 x 10⁻⁴ M [7]

HER2 4.853 fg/mL 0 - 1000 pg/mL [11]

Lead (Pb²⁺) 5 ppb 5 - 100 ppb [12][13]

Cadmium (Cd²⁺) 2.93 ppb 5 - 100 ppb [12][13]

2,6-dichloro-4-

nitrophenol
20 nmol L⁻¹

240 nmol L⁻¹ - 288

µmol L⁻¹
[14]

Luteolin 25.3 nM 1.0 x 10⁻² - 6.0 µM [15]

Mesalazine 0.01 µM 0.03 - 50 µM [16]

Table 4: Drug Loading and Release with ZIF-67-Based Systems
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Drug Loading Capacity Release Conditions Reference

Doxorubicin - pH-responsive [6]

Doxorubicin and

Sorafenib

34.78% and 24.31%

respectively
- [17]

Experimental Protocols
This section provides detailed methodologies for the synthesis of ZIF-67 and its application in

key areas.

Synthesis of ZIF-67 Nanoparticles (Room Temperature)
This protocol describes a common method for synthesizing ZIF-67 nanoparticles at room

temperature using methanol as a solvent.[18][19]

Materials:

Cobalt(II) nitrate hexahydrate (Co(NO₃)₂·6H₂O)

2-methylimidazole (2-MeIM)

Methanol (CH₃OH)

Procedure:

Prepare two separate solutions in methanol:

Solution A: Dissolve Co(NO₃)₂·6H₂O in methanol.

Solution B: Dissolve 2-MeIM in methanol.

Rapidly pour Solution A into Solution B under vigorous stirring at room temperature.

Continue stirring the mixture for a specified period (e.g., 24 hours) to allow for crystal growth.

Collect the resulting purple precipitate by centrifugation (e.g., 6000 rpm for 20 minutes).
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Wash the product multiple times with fresh methanol to remove any unreacted precursors.

Dry the final ZIF-67 product under vacuum at a specified temperature (e.g., 60°C) overnight.

Drug Loading into ZIF-67 (Doxorubicin)
This protocol outlines the procedure for loading the anticancer drug Doxorubicin (DOX) into

ZIF-67 nanoparticles.[20]

Materials:

Synthesized ZIF-67 nanoparticles

Doxorubicin hydrochloride (DOX)

Deionized water

Procedure:

Disperse a specific amount of ZIF-67 nanoparticles in a solution of DOX in deionized water.

Stir the mixture for a designated period (e.g., 6 hours) in the dark to facilitate the

encapsulation of DOX within the ZIF-67 pores.

Separate the DOX-loaded ZIF-67 (ZIF-67@DOX) from the solution by centrifugation.

Wash the product several times with deionized water to remove any free, unencapsulated

DOX.

Store the final ZIF-67@DOX product at 4°C in the dark.

Photocatalytic Degradation of Organic Dyes
This protocol describes a general procedure for evaluating the photocatalytic activity of ZIF-67

for the degradation of an organic dye like Rhodamine B (RhB).[10][21]

Materials:

Synthesized ZIF-67 catalyst
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Rhodamine B (RhB) solution of a known concentration

Visible light source (e.g., 500 W lamp)

Procedure:

Disperse a specific amount of the ZIF-67 catalyst in the RhB solution.

Stir the suspension in the dark for a period (e.g., 30 minutes) to reach adsorption-desorption

equilibrium.

Expose the suspension to visible light irradiation while continuously stirring.

At regular time intervals, withdraw aliquots of the suspension and centrifuge to remove the

catalyst particles.

Analyze the concentration of RhB in the supernatant using a UV-vis spectrophotometer to

determine the degradation efficiency.

Fabrication of a ZIF-67-Based Electrochemical
Biosensor
This protocol provides a general framework for constructing an electrochemical biosensor using

ZIF-67.

Materials:

Glassy carbon electrode (GCE)

Synthesized ZIF-67 nanoparticles

Conductive material (e.g., multi-walled carbon nanotubes - MWCNTs)

Bioreceptor (e.g., horseradish peroxidase - HRP)

Nafion solution

Procedure:
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Polish the GCE to a mirror finish and clean it thoroughly.

Prepare a nanocomposite by dispersing ZIF-67 and MWCNTs in a suitable solvent.

Incorporate the bioreceptor (HRP) into the ZIF-67 nanocomposite.

Drop-cast a small volume of the resulting mixture onto the surface of the GCE and allow it to

dry.

Apply a thin layer of Nafion solution over the modified electrode to enhance stability.

The fabricated biosensor is now ready for the electrochemical detection of the target analyte.

Visualizing Mechanisms and Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate key signaling

pathways and experimental workflows related to the novel applications of ZIF-67.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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